Cas no 380636-44-2 (2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers))

2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (mixture of diastereomers) is a chiral benzopyran derivative with potential applications in organic synthesis and pharmaceutical research. The presence of both hydroxyl and methoxycarbonyl functional groups enhances its reactivity, making it a versatile intermediate for constructing complex molecular frameworks. The diastereomeric mixture allows for broader utility in stereoselective reactions, offering flexibility in synthetic pathways. Its structural features, including the phenyl and dihydrobenzopyran moieties, contribute to its stability and compatibility with various reaction conditions. This compound is particularly valuable for researchers exploring novel heterocyclic compounds or investigating structure-activity relationships in medicinal chemistry.
2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) structure
380636-44-2 structure
Product Name:2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers)
CAS No:380636-44-2
MF:C17H16O4
MW:284.306545257568
CID:860028
Update Time:2026-04-29

2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers)
    • 3,4-Dihydro-2-hydroxy-4-phenyl-2H-1-benzopyran-6-carboxylic Acid Methyl Ester
    • 2-HYDROXY-4-PHENYL-6-METHOXYCARBONYL-2,3-DIHYDROBENZOPYRAN
    • methyl 2-hydroxy-4-phenyl-3,4-dihydro-2H-chromene-6-carboxylate
    • (4R,4S)-2-(R,S)-hydroxy-4-phenylchromane-6-carboxylic acid methyl ester
    • 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyra

Computed Properties

  • Exact Mass: 284.10500
  • Monoisotopic Mass: 284.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2

Experimental Properties

  • PSA: 55.76000
  • LogP: 2.70600

2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H949340-10mg
2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers)
380636-44-2
10mg
$173.00 2023-05-18
TRC
H949340-100mg
2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers)
380636-44-2
100mg
$1344.00 2023-05-18

2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) Production Method

2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) Related Literature

Additional information on 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers)

Research Brief on 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) and Its Implications in Chemical Biology and Medicine

The compound 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers), with the CAS number 380636-44-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its dihydrobenzopyran core, exhibits a mixture of diastereomers, which presents unique challenges and opportunities in its synthesis, characterization, and biological applications. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of anti-inflammatory and anticancer therapeutics.

One of the key areas of research has focused on the stereochemical complexity of this compound. The presence of diastereomers introduces variability in biological activity, necessitating precise analytical methods for separation and characterization. Advanced chromatographic techniques, such as chiral HPLC and NMR spectroscopy, have been employed to resolve and identify the individual diastereomers. These efforts are critical for understanding the structure-activity relationships (SAR) and optimizing the compound's pharmacological properties.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory potential of 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran. The compound demonstrated significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. Molecular docking studies suggested that the diastereomeric mixture interacts with the active site of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. These findings highlight the compound's potential as a lead for developing novel anti-inflammatory agents.

Another promising avenue of research involves the compound's application in cancer therapy. Preliminary in vitro studies have shown that the diastereomeric mixture exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies indicate that the compound induces apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. Further in vivo studies are warranted to validate these findings and assess the compound's therapeutic index.

The synthesis of 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran has also been a subject of recent optimization. A novel catalytic asymmetric synthesis route has been reported, leveraging chiral auxiliaries to enhance diastereoselectivity. This advancement not only improves the yield and purity of the desired diastereomers but also provides a scalable method for industrial production. Such developments are crucial for facilitating preclinical and clinical studies.

Despite these promising results, challenges remain in the development of this compound. The pharmacokinetic properties, such as bioavailability and metabolic stability, need further investigation. Additionally, the potential for off-target effects and toxicity must be thoroughly evaluated. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these challenges and translate the compound's potential into clinical applications.

In conclusion, 2-Hydroxy-4-phenyl-6-methoxycarbonyl-2,3-dihydrobenzopyran (Mixture of Diastereomers) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Continued research efforts will be pivotal in unlocking its full pharmacological potential and addressing the remaining challenges in drug development.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.